molecular formula C11H16INO B15267940 [1-(4-Iodophenyl)ethyl](2-methoxyethyl)amine

[1-(4-Iodophenyl)ethyl](2-methoxyethyl)amine

Cat. No.: B15267940
M. Wt: 305.15 g/mol
InChI Key: SKVCLNXOLWVPFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Iodophenyl)ethylamine is a secondary amine featuring two distinct substituents: a 1-(4-iodophenyl)ethyl group and a 2-methoxyethyl chain. The iodine atom on the phenyl ring contributes to its electronic and steric profile, while the 2-methoxyethyl group enhances hydrophilicity.

Properties

Molecular Formula

C11H16INO

Molecular Weight

305.15 g/mol

IUPAC Name

1-(4-iodophenyl)-N-(2-methoxyethyl)ethanamine

InChI

InChI=1S/C11H16INO/c1-9(13-7-8-14-2)10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3

InChI Key

SKVCLNXOLWVPFD-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)I)NCCOC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Iodophenyl)ethylamine typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-iodoacetophenone and 2-methoxyethylamine.

    Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of solvents like ethanol or methanol. The reaction mixture is heated to facilitate the formation of the desired product.

    Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or column chromatography to obtain 1-(4-Iodophenyl)ethylamine in high purity.

Industrial Production Methods

In an industrial setting, the production of 1-(4-Iodophenyl)ethylamine may involve large-scale reactors and automated processes to ensure consistent quality and yield. The use of advanced purification methods, such as high-performance liquid chromatography (HPLC), is common to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

1-(4-Iodophenyl)ethylamine: undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like sodium borohydride.

    Substitution: The iodophenyl group can participate in substitution reactions, where the iodine atom is replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

    Substitution: Reagents such as sodium iodide (NaI) and copper(I) iodide (CuI) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while substitution reactions can produce a variety of substituted phenyl derivatives.

Scientific Research Applications

1-(4-Iodophenyl)ethylamine: has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Iodophenyl)ethylamine involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

a. 1-(4-Bromophenyl)ethylamine
  • Structural Difference : Bromine replaces iodine at the para position of the phenyl ring.
  • Impact : Bromine’s lower atomic weight and polarizability compared to iodine may reduce van der Waals interactions in binding pockets. This substitution could alter pharmacokinetics, as iodine’s heavier mass often enhances binding affinity in halogen-bonding interactions .
(-)-[1-(4-Chlorophenyl)ethyl]-(2-methoxyphenyl)amine
  • Structural Difference : Chlorine replaces iodine, and the 2-methoxyethyl group is substituted with a 2-methoxyphenyl moiety.
  • Impact: The chlorine atom’s smaller size and higher electronegativity may reduce steric hindrance but weaken halogen bonding.

Alkyl Chain and Substituent Variations

a. 1-(4-Bromophenyl)ethylamine
  • Structural Difference : The 2-methoxyethyl chain is extended to a 3-methoxypropyl group.
  • Impact : Longer chains increase hydrophobicity and may affect membrane permeability. However, the additional methylene group could reduce conformational flexibility, influencing target binding .
(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine
  • Structural Difference : A 4-methoxybutyl chain replaces the 2-methoxyethyl group, and the phenyl ring is substituted with a 3-methylthiophen-2-yl heterocycle.
  • The longer alkoxy chain may improve solubility but reduce CNS penetration due to increased polarity .

Heterocyclic and Aromatic Modifications

(1-Furan-2-yl-2-phenyl-ethyl)-(4-methoxy-phenyl)-amine
  • Structural Difference : The 4-iodophenyl group is replaced with a furan-2-yl heterocycle.
  • Impact: Furan’s oxygen atom can participate in hydrogen bonding, altering receptor affinity.
{1-[4-(2-Methoxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride
  • Structural Difference : Incorporates a 1,2,4-triazole ring linked to a methoxyethyl chain.
  • Impact: The triazole ring enhances metabolic stability and introduces additional hydrogen-bonding sites.

Functional Group Additions

a. (4-methylphenyl)methylamine
  • Structural Difference : A trifluoromethyl group is added to the phenyl ring, and the 2-methoxyethyl chain is replaced with a 4-methylbenzyl group.
  • Impact : The trifluoromethyl group’s strong electron-withdrawing effects enhance oxidative stability and may improve bioavailability. The benzyl group increases lipophilicity, favoring blood-brain barrier penetration .

Comparative Data Table

Compound Name Key Structural Features Potential Impact on Properties Reference ID
1-(4-Bromophenyl)ethylamine Br substituent; 2-methoxyethyl chain Reduced halogen bonding vs. iodine
(-)-[1-(4-Chlorophenyl)ethyl]-(2-methoxyphenyl)amine Cl substituent; methoxyphenyl group Weaker halogen bonding; enhanced π-π stacking
(1-Furan-2-yl-2-phenyl-ethyl)-(4-methoxy-phenyl)-amine Furan ring; methoxyphenyl group Hydrogen bonding via oxygen; reduced mass
{1-[4-(2-Methoxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}amine dihydrochloride Triazole ring; methoxyethyl chain Enhanced metabolic stability; kinase targeting
(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine Thiophene ring; longer alkoxy chain Improved solubility; sulfur-mediated stability

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.